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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529

For Researchers, Scientists, and Drug Development Professionals

Core Summary

NF023 hexasodium is a potent and selective antagonist of P2X purinergic receptors and an
inhibitor of Gi/o protein signaling. A suramin analogue, NFO23 has become an invaluable tool in
basic research for dissecting the physiological and pathological roles of purinergic and G-
protein-mediated signaling pathways. This guide provides a comprehensive overview of its
primary applications, quantitative data on its activity, detailed experimental protocols for its use,
and visual representations of the signaling pathways it modulates.

Mechanism of Action

NF023 exerts its effects through two primary mechanisms:

o P2X Receptor Antagonism: NF023 is a competitive and reversible antagonist of P2X
receptors, with a particularly high affinity for the P2X1 subtype. P2X receptors are ligand-
gated ion channels activated by extracellular adenosine triphosphate (ATP), playing crucial
roles in neurotransmission, inflammation, and smooth muscle contraction. By blocking the
binding of ATP, NF023 inhibits the influx of cations (Na* and Ca?*) and subsequent cellular
responses.[1]

¢ G-Protein Inhibition: NF023 acts as a selective antagonist of the a-subunits of Gi/o
heterotrimeric G-proteins. It functions by preventing the exchange of guanosine diphosphate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1209529?utm_src=pdf-interest
https://www.benchchem.com/product/b1209529?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3350592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

(GDP) for guanosine triphosphate (GTP), a critical step in G-protein activation.[2] This
inhibition disrupts the signaling cascades of Gi/o-coupled receptors, which are involved in a
wide range of cellular processes, including neuronal inhibition and hormonal regulation.

Quantitative Data: Potency and Selectivity of NF023

The following tables summarize the inhibitory concentrations (ICso) and effective
concentrations (ECso) of NFO23 for various P2X receptor subtypes and G-protein a-subunits,

providing a clear overview of its potency and selectivity.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dda.creative-bioarray.com/gtp-s-binding-assay.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Target Species Assay Type ICs0/ ECso0 (UM)  Reference

P2X Receptors

Electrophysiolog
P2X1 Human y (Xenopus 0.21
Oocytes)
Electrophysiolog
P2X1 Rat y (Xenopus 0.24 [3]
Oocytes)
Electrophysiolog
P2X2 Human y (Xenopus > 50
Oocytes)
Electrophysiolog
P2Xs Human y (Xenopus 28.9
Oocytes)
Electrophysiolog
P2Xs Rat y (Xenopus 8.5 [3]
Oocytes)
Electrophysiolog
P2Xa Human y (Xenopus > 100
Oocytes)
Electrophysiolog )
P2X2/P2X3 1.6 (agonist: a,f3-
) Rat y (Xenopus [3]
(heteromeric) meATP)
Oocytes)
G-Proteins
) ) 5 GTPyS Binding
Gai/o subunits Not Specified ~0.3 (ECs0)

Assay

Table 1: Inhibitory and effective concentrations of NFO23 for P2X receptors and G-proteins.
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Signaling Pathways and Experimental Workflow
Visualization

The following diagrams, created using the DOT language, illustrate the key signaling pathways
affected by NFO23 and a general experimental workflow for its application.

Extracellular Space

Activates Plasma Membrane Intracellular Space
P2X1 Receptor Opens - Initiates Cellular Response
| (Ligand-gated lon Channel) (e.g., Contraction, Neurotransmission)

Blocks

Extracellular Space Plasma Membrane
Jro—— Binds Gai/o-coupled
9 Receptor (GPCR) Activates
Intracellular Space
Inhibits GDP/GTP Modulates
Exchansge Gai/opy Complex
2 (GDP-bound) Effector
(e.g., Adenylyl Cyclase)
Exchange Modulates
Gai/o-GTP

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Biological System Prepare NF023 Stock Solution
(e.g., Xenopus oocytes, cell lines, isolated tissue) (in appropriate buffer)

Experimentation

y

Incubate System with NF023
(at desired concentrations and time)

'

Apply Agonist
(e.g., ATP, specific GPCR agonist)

'

Measure Response
(e.g., current, GTPyYS binding, contraction)

Data Analysis
y

Analyze Data
(e.g., dose-response curves, ICso calculation)

Gnterpret Results)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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